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Compound of Interest

Compound Name: 3-Chloro-4-methylpyridin-2-amine

Cat. No.: B1588764

An In-Depth Technical Guide to 3-Chloro-4-methylpyridin-2-amine (CAPIC)

Abstract

This technical guide provides a comprehensive overview of 3-Chloro-4-methylpyridin-2-
amine, a pivotal chemical intermediate known by its acronym, CAPIC. The document details its
molecular structure, chemical properties, and established synthesis protocols. Emphasis is
placed on its critical role as a key building block in the pharmaceutical industry, most notably in
the production of Nevirapine, a non-nucleoside reverse transcriptase inhibitor for the treatment
of HIV-1.[1][2][3][4] This guide is intended for researchers, chemists, and professionals in drug

development, offering field-proven insights into its synthesis, characterization, and safe
handling.

Compound Identification and Core Properties

3-Chloro-4-methylpyridin-2-amine is a substituted pyridine derivative whose unique
arrangement of functional groups—an amine, a chloro, and a methyl group—makes it a
versatile reagent in organic synthesis.

Nomenclature and Identifiers

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1588764?utm_src=pdf-interest
https://www.benchchem.com/product/b1588764?utm_src=pdf-body
https://www.benchchem.com/product/b1588764?utm_src=pdf-body
https://www.benchchem.com/product/b1588764?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5240863.htm
https://www.chemicalbook.com/article/the-synthesis-method-of-3-amino-2-chloro-4-methylpyridine.htm
https://www.guidechem.com/question/how-is-3-amino-2-chloro-4-meth-id136110.html
https://patents.google.com/patent/US6399781B1/en
https://www.benchchem.com/product/b1588764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name 2-chloro-4-methylpyridin-3-amine[5]
Common Name 3-Amino-2-chloro-4-methylpyridine[1][6][7][8]
Synonym CAPIC[1][2][9]

3-Amino-2-chloro-4-picoline[8]

CAS Number 133627-45-9[5][6][7]

Molecular Formula CeH7CIN2[5][6][7][10]

SMILES Cclcenc(Cl)c1N[6]

InChl Key UOBCYTOUXLAABU-UHFFFAOY SA-N[5][6]

Physicochemical Properties

The physical and chemical characteristics of CAPIC are critical for its handling, storage, and
application in synthetic chemistry.

Property Value Source(s)
Molecular Weight 142.59 g/mol 516171
Off-white to brown crystalline
Appearance [81I91[11]
powder
Melting Point 65-70 °C [1][6]
Boiling Point 283.3+35.0 °C (Predicted) [1119]
Density 1.260+0.06 g/cm3 (Predicted) [1]
Solubility Chloroform, Ethanol [1]
N 2-8°C, inert atmosphere, keep
Storage Conditions ) [1]
in dark place

Molecular Structure
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The structural arrangement of CAPIC is fundamental to its reactivity. The pyridine ring is
activated by the electron-donating amino group and influenced by the withdrawing chloro

group.
Molecular structure of 3-Chloro-4-methylpyridin-2-amine.

Significance and Applications

While CAPIC has applications in agrochemicals and material science, its primary significance
lies in its role as a non-interchangeable intermediate in pharmaceutical manufacturing.[11]

Keystone Intermediate for Nevirapine

CAPIC is the critical precursor for the synthesis of Nevirapine, a potent non-nucleoside reverse
transcriptase inhibitor (NNRTI).[1][2][12] Nevirapine is a frontline treatment for HIV-1 infection,
and the efficient, scalable synthesis of CAPIC is a cornerstone of its commercial production.[3]
[4][13] The structure of CAPIC provides the necessary scaffold for the subsequent cyclization
reactions that form the complex diazepine ring system of Nevirapine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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